Cas no 179333-28-9 (Pyrimidine,5-fluoro-2-[4-[[2-(4-fluorophenyl)-1H-imidazol-4-yl]methyl]-1-piperazinyl]-)

• Product Name: Pyrimidine,5-fluoro-2-[4-[[2-(4-fluorophenyl)-1H-imidazol-4-yl]methyl]-1-piperazinyl]-
• CAS No: 179333-28-9
• MF: C₁₈H₁₈F₂N₆
• MW: 356.372529506683
• CID: 1368722
• Update Time: 2024-08-16

Pyrimidine,5-fluoro-2-[4-[[2-(4-fluorophenyl)-1H-imidazol-4-yl]methyl]-1-piperazinyl]- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine,5-fluoro-2-[4-[[2-(4-fluorophenyl)-1H-imidazol-4-yl]methyl]-1-piperazinyl]-
• Pyrimidine, 5-fluoro-2-[4-[[2-(4-fluorophenyl)-1H-imidazol-5-yl]methyl]-1-piperazinyl]-

• Inchi： 1S/C18H18F2N6/c19-14-3-1-13(2-4-14)17-21-11-16(24-17)12-25-5-7-26(8-6-25)18-22-9-15(20)10-23-18/h1-4,9-11H,5-8,12H2,(H,21,24)
• InChI Key： RXWLFQJVVNOHOB-UHFFFAOYSA-N
• SMILES： C1(N2CCN(CC3NC(C4=CC=C(F)C=C4)=NC=3)CC2)=NC=C(F)C=N1

Computed Properties

• Exact Mass: 356.15634

Experimental Properties

• Density: 1.356±0.06 g/cm3(Predicted)
• Boiling Point: 575.2±60.0 °C(Predicted)
• PSA: 60.94
• pka: 12.82±0.10(Predicted)